Cas no 1807165-33-8 (2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride
• CAS No: 1807165-33-8
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4896714
• Update Time: 2025-10-18

2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C9H8ClF2NO2/c1-4-3-13-6(9(11)12)5(8(10)14)7(4)15-2/h3,9H,1-2H3
• InChI Key： UPTXZXOUNXIXCR-UHFFFAOYSA-N
• SMILES： ClC(C1C(C(F)F)=NC=C(C)C=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on 2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride

Professional Introduction to 2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl Chloride (CAS No. 1807165-33-8)

2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1807165-33-8, is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of a difluoromethyl group and a chlorinated carbonyl moiety, make it a valuable building block for drug development.

The< strong> difluoromethyl group is a well-documented pharmacophore that enhances metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the development of antiviral and anticancer agents. The incorporation of this group into pharmaceutical candidates often leads to improved pharmacokinetic properties, such as increased half-life and reduced susceptibility to degradation by metabolic enzymes. In recent years, there has been a surge in research focusing on the therapeutic potential of compounds containing difluoromethyl groups, particularly in the treatment of chronic diseases where sustained drug activity is crucial.

The< strong> chlorinated carbonyl moiety in 2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride serves as a versatile handle for further functionalization. This reactive site allows for the introduction of various substituents through nucleophilic addition or condensation reactions, enabling the synthesis of complex molecular architectures. Such flexibility is particularly valuable in medicinal chemistry, where the precise arrangement of functional groups can significantly influence the biological activity of a drug candidate.

In the context of modern drug discovery, this compound has found applications in the development of novel therapeutic agents targeting neurological disorders. The< strong> methoxy and< strong>methyl substituents in its structure contribute to its overall stability and compatibility with biological systems. These features are particularly important when designing drugs that must traverse biological membranes or interact with specific enzymes and receptors.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride as a precursor in the synthesis of kinase inhibitors, which are widely used in cancer therapy. The< strong>difluoromethyl group, in particular, has been shown to enhance binding affinity to target kinases, leading to more potent and selective inhibitors. This compound's role in such syntheses underscores its importance as a pharmaceutical intermediate.

The< strong>pyridine-3-carbonyl chloride core of this molecule is also notable for its reactivity and utility in multi-step synthetic routes. Its ability to undergo various transformations makes it a cornerstone in the construction of heterocyclic compounds, which are prevalent in many bioactive molecules. The< strong>methoxy-substituted pyridine ring further enhances its synthetic appeal by providing additional sites for functionalization without compromising stability.

The growing interest in fluorinated compounds has driven extensive research into optimizing synthetic pathways for 2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Such improvements are crucial for ensuring a steady supply of high-quality intermediates for pharmaceutical manufacturers.

The< strong>Difluoromethyl-substituted derivatives of pyridine carboxylic acid chlorides have also shown promise in the development of agrochemicals. The enhanced metabolic stability provided by the< strong>difluoromethyl group contributes to prolonged activity in crop protection agents, making them more effective against pests and diseases. This dual application—pharmaceuticals and agrochemicals—underscores the versatility and importance of this compound.

In conclusion, 2-(Difluoromethyl)-4-methoxy-5-methylpyridine-3-carbonyl chloride (CAS No. 1807165-33-8) is a multifaceted compound with significant potential across multiple industries. Its unique structural features make it an invaluable intermediate in drug discovery, particularly for neurological and inflammatory disorders. The ongoing research into its applications continues to expand its utility, reinforcing its role as a cornerstone in modern chemical synthesis.